Cas no 58243-50-8 (9H-Fluorene, 1-methyl-9-(phenylmethylene)-, (E)-)

• Product Name: 9H-Fluorene, 1-methyl-9-(phenylmethylene)-, (E)-
• CAS No: 58243-50-8
• MF: C₂₁H₁₆
• MW: 268.351745605469
• CID: 342761
• PubChem ID: 71443714
• Update Time: 2025-04-19

9H-Fluorene, 1-methyl-9-(phenylmethylene)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 1-methyl-9-(phenylmethylene)-, (E)-
• 9-benzylidene-1-methylfluorene
• DTXSID80852529
• 9-Benzylidene-1-methyl-9H-fluorene
• 58243-50-8

• Inchi： 1S/C21H16/c1-15-8-7-13-19-17-11-5-6-12-18(17)20(21(15)19)14-16-9-3-2-4-10-16/h2-14H,1H3
• InChI Key： GKUPDZCIBKBVSW-UHFFFAOYSA-N
• SMILES： C12=C(C)C=CC=C1C1C=CC=CC=1C2=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.12528
• Monoisotopic Mass: 268.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0